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Compound of Interest

Compound Name: 3-Fluoropentane

Cat. No.: B1627487

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Fluoropentane, a fluorinated aliphatic
hydrocarbon. It details the molecule's fundamental chemical and physical properties, outlines a
common experimental protocol for its synthesis, and presents this information in a clear,
accessible format for scientific professionals.

Core Molecular Information

3-Fluoropentane is a halogenated alkane with the chemical formula C5H11F[1] Its structure
consists of a five-carbon pentane chain with a single fluorine atom substituted at the third
carbon position.

Molecular Formula and Weight

The molecular formula of 3-Fluoropentane is C5H11F.[1] Based on the atomic weights of its
constituent elements (Carbon: ~12.011 u, Hydrogen: ~1.008 u, Fluorine: ~18.998 u), the
molecular weight is calculated to be approximately 90.14 g/mol .[2][3] The monoisotopic mass
is 90.084478513 Da.[2][3]

Quantitative Physicochemical Data

A summary of the key quantitative properties of 3-Fluoropentane is presented in the table
below. It is important to note that while some experimental data is available, many of the listed
physical properties are based on computational models and estimations.
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Property Value Unit Source
Molecular Weight 90.14 g/mol PubChem[2][3]
Chemical Formula C5H11F NIST[1]
Boiling Point 53.65 (estimate) °C LookChem([4]
Melting Point -120.5 (estimate) °C LookChem[4]
Density 0.7915 (estimate) g/cm3 LookChem([4]
Refractive Index 1.3540 (estimate) LookChem([4]
XLogP3 2.4 PubChem[2][3]

Experimental Protocols: Synthesis of 3-
Fluoropentane

The synthesis of 3-Fluoropentane can be achieved through the nucleophilic substitution of a

suitable leaving group on a pentane skeleton. A common and effective method for the

preparation of secondary alkyl fluorides is the treatment of the corresponding alcohol with a

fluorinating agent. The following protocol describes a representative synthesis of 3-

Fluoropentane from 3-pentanol using pyridinium polyhydrogen fluoride (also known as Olah's

reagent).

Synthesis of 3-Fluoropentane from 3-Pentanol

This procedure is adapted from general methods for the fluorination of alcohols.

Materials and Equipment:

3-Pentanol

Pyridinium polyhydrogen fluoride (70% HF/30% Pyridine)

Diethyl ether

Saturated sodium bicarbonate solution
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Anhydrous magnesium sulfate

Polypropylene or Teflon reaction vessel (as HF reacts with glass)
Magnetic stirrer and stir bar

Separatory funnel

Distillation apparatus

Ice bath

Procedure:

Reaction Setup: In a polypropylene flask equipped with a magnetic stir bar and a drying
tube, add 3-pentanol. Cool the flask in an ice bath to 0°C.

Addition of Fluorinating Agent: Slowly add pyridinium polyhydrogen fluoride to the cooled 3-
pentanol with continuous stirring. The addition should be controlled to maintain the reaction
temperature below 10°C.

Reaction: After the addition is complete, allow the reaction mixture to stir at room
temperature for several hours until the reaction is complete (monitoring by TLC or GC-MS is
recommended).

Workup: Carefully pour the reaction mixture over crushed ice and diethyl ether in a
polypropylene beaker. Transfer the mixture to a separatory funnel.

Extraction and Neutralization: Separate the organic layer. Wash the organic layer
sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining
acid), and finally with brine. Caution should be exercised during the bicarbonate wash due to
potential gas evolution.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the diethyl ether by rotary evaporation.

Purification: The crude 3-Fluoropentane can be purified by fractional distillation to yield the
final product.
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Visualizing Molecular Relationships

The following diagram illustrates the logical connection between the chemical structure of 3-
Fluoropentane, its molecular formula, and the calculation of its molecular weight.
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Caption: Relationship between the structure, formula, and molecular weight of 3-
Fluoropentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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